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Compound of Interest

Compound Name: Methyl acetimidate

Cat. No.: B1676432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methyl acetimidate, a versatile reagent

in organic synthesis and various research applications. This document outlines its chemical

properties, synthesis, and key applications, with a focus on its relevance to drug development

and biochemical studies.

Core Chemical Identifiers and Properties
Methyl acetimidate is an organic compound that serves as a valuable intermediate in

chemical synthesis.[1] It is characterized by the presence of an acetimidate functional group.[1]

The compound is also available as a hydrochloride salt, which exhibits different solubility and

stability properties.
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Identifier Methyl Acetimidate
Methyl Acetimidate
Hydrochloride

CAS Number 14777-29-8[1][2][3] 14777-27-6

Molecular Formula C₃H₇NO C₃H₈ClNO (or C₃H₇NO·HCl)

Molecular Weight 73.09 g/mol 109.55 g/mol

Appearance Colorless to pale yellow liquid White to yellow powder

Synonyms
Methyl ethanimidate,

Acetimidic acid, methyl ester

Acetimidic acid methyl ester

hydrochloride

Applications in Research and Development
Methyl acetimidate and its hydrochloride salt are utilized in a variety of synthetic and research

applications:

Organic Synthesis: It is a key reagent in the formation of imines and amidines, which are

important intermediates in the synthesis of pharmaceuticals and agrochemicals.

Peptide Synthesis: The hydrochloride salt is used in peptide synthesis to facilitate the

formation of amide bonds.

Protein Modification: It has been employed in protein crystallography to modify lysine

residues, which can improve protein solubility and stability, aiding in crystallization for

structural analysis.

Biochemical Research: Methyl acetimidate hydrochloride acts as an inhibitor of the N-

methylation of phosphatidylethanolamine, allowing researchers to study the roles of

phospholipid methylation in biological processes.

Experimental Workflow: Protein Modification for
Crystallography
The following diagram illustrates a generalized workflow for the chemical modification of protein

lysine residues using methyl acetimidate hydrochloride prior to crystallization trials. This

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://cymitquimica.com/cas/14777-29-8/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-acetimidate
https://www.guidechem.com/encyclopedia/methyl-acetimidate-hcl-dic308133.html
https://www.benchchem.com/product/b1676432?utm_src=pdf-body
https://www.benchchem.com/product/b1676432?utm_src=pdf-body
https://www.benchchem.com/product/b1676432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


process, known as amidination, alters the charge of the lysine side chains and can promote the

formation of crystal contacts.

Protein Preparation Amidination Reaction Purification
Analysis & Crystallization

Purified Protein
in Buffer

Add Methyl
Acetimidate HCl

Step 1
Incubate

(Controlled pH & Temp)

Step 2 Remove Excess Reagent
& Byproducts
(e.g., Dialysis)

Step 3 Quality Control
(e.g., Mass Spec)

Step 4
Set up Crystallization

Trials
Step 5

Click to download full resolution via product page

Caption: Workflow for protein lysine modification using methyl acetimidate HCl.

Key Chemical Reactions
Methyl acetimidate is known for its reactivity, particularly in hydrolysis and in the formation of

other functional groups.

Hydrolysis
In the presence of water, methyl acetimidate can undergo hydrolysis to yield methyl acetate

and ammonia. Its hydrochloride salt can similarly hydrolyze to form methylamine and acetic

acid.

Imine Formation
A significant application of methyl acetimidate hydrochloride is its reaction with aldehydes and

ketones to form imines. This reaction is a cornerstone of its utility in the synthesis of nitrogen-

containing compounds. The general logical relationship for this reaction is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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